Cas no 1361695-72-8 (3-Amino-4,2',3',5'-tetrachlorobiphenyl)

• Product Name: 3-Amino-4,2',3',5'-tetrachlorobiphenyl
• CAS No: 1361695-72-8
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4995665
• Update Time: 2025-06-08

3-Amino-4,2',3',5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,2',3',5'-tetrachlorobiphenyl

• Inchi： 1S/C12H7Cl4N/c13-7-4-8(12(16)10(15)5-7)6-1-2-9(14)11(17)3-6/h1-5H,17H2
• InChI Key： GIKUIUHBOSPPBW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=C(C=1)N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 5.6
• Topological Polar Surface Area: 26

Additional information on 3-Amino-4,2',3',5'-tetrachlorobiphenyl

Research Brief on 3-Amino-4,2',3',5'-tetrachlorobiphenyl (CAS: 1361695-72-8): Recent Advances and Implications

3-Amino-4,2',3',5'-tetrachlorobiphenyl (CAS: 1361695-72-8) is a chlorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. Recent studies have explored its synthesis, environmental persistence, and interactions with biological systems, shedding light on its applications and risks. This research brief consolidates the latest findings and provides a comprehensive overview of the current state of knowledge regarding this compound.

The synthesis of 3-Amino-4,2',3',5'-tetrachlorobiphenyl has been optimized in recent years, with researchers focusing on improving yield and purity while minimizing environmental impact. Advanced catalytic methods and green chemistry approaches have been employed to achieve these goals. Notably, the compound's stability under various environmental conditions has been a subject of investigation, revealing its potential for long-term persistence in ecosystems, which raises concerns about bioaccumulation and toxicity.

From a biological perspective, studies have examined the interactions of 3-Amino-4,2',3',5'-tetrachlorobiphenyl with cellular receptors and enzymes. Preliminary data suggest that it may modulate specific signaling pathways, particularly those involved in oxidative stress and inflammatory responses. These findings have sparked interest in its potential therapeutic applications, although further validation is required to assess its efficacy and safety. Additionally, its role as a possible endocrine disruptor has been investigated, with mixed results indicating the need for more comprehensive toxicological studies.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have enabled more precise characterization of 3-Amino-4,2',3',5'-tetrachlorobiphenyl and its metabolites. These tools have been instrumental in identifying degradation products and understanding its environmental fate. Furthermore, computational modeling has provided insights into its molecular interactions, aiding in the design of derivatives with improved properties.

In conclusion, 3-Amino-4,2',3',5'-tetrachlorobiphenyl (CAS: 1361695-72-8) represents a compound of significant interest in chemical biology and pharmaceutical research. While its synthesis and environmental impact are well-documented, its biological activities and potential applications remain areas of active investigation. Future research should focus on elucidating its mechanisms of action, optimizing its properties for specific uses, and addressing any associated risks. This brief underscores the importance of continued exploration to fully harness the potential of this compound while mitigating its environmental and health implications.